Cas no 1221343-06-1 (1-Chloro-3-(3,5-difluorophenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3,5-difluorophenyl)propan-2-one
• CAS No: 1221343-06-1
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD14707525
• CID: 4688758
• PubChem ID: 46318633
• Update Time: 2025-05-22

1-Chloro-3-(3,5-difluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(3,5-difluorophenyl)propan-2-one
• EN300-25693894
• AKOS037621994
• Z1269176886
• 1221343-06-1
• G39507
• MFCD14707525
• 1-Chloro-3-(3,5-difluorophenyl)propan-2-one

• MDL： MFCD14707525
• Inchi： 1S/C9H7ClF2O/c10-5-9(13)3-6-1-7(11)4-8(12)2-6/h1-2,4H,3,5H2
• InChI Key： UPHFEUIVWWQICX-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 204.015
• Monoisotopic Mass: 204.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Chloro-3-(3,5-difluorophenyl)propan-2-one

1-Chloro-3-(3,5-difluorophenyl)propan-2-one: A Comprehensive Overview

1-Chloro-3-(3,5-difluorophenyl)propan-2-one (CAS No. 1221343-06-1) is a chemical compound that has garnered significant attention in the field of organic chemistry due to its unique structure and potential applications. This compound belongs to the class of ketones and features a chlorinated propionyl group attached to a difluorophenyl ring. The presence of both chlorine and fluorine atoms in its structure contributes to its distinct chemical properties, making it a valuable molecule for various research and industrial purposes.

The molecular formula of 1-Chloro-3-(3,5-difluorophenyl)propan-2-one is C9H7ClF2O, with a molecular weight of approximately 208.6 g/mol. Its structure consists of a central ketone group (C=O) connected to a propionyl chain (CH2-C(Cl)-CO). The phenyl ring is substituted with fluorine atoms at the 3 and 5 positions, which introduces electron-withdrawing effects and enhances the compound's stability. This arrangement also influences its reactivity in various chemical reactions.

Recent studies have explored the synthesis of 1-Chloro-3-(3,5-difluorophenyl)propan-2-one through various routes, including Friedel-Crafts acylation and nucleophilic substitution reactions. Researchers have reported that the choice of solvent and catalyst significantly impacts the yield and purity of the final product. For instance, the use of dichloromethane as a solvent and aluminum chloride as a catalyst has been shown to optimize reaction conditions for this compound.

The physical properties of 1-Chloro-3-(3,5-difluorophenyl)propan-2-one include a melting point of around 65°C and a boiling point of approximately 180°C under standard pressure. These properties make it suitable for use in processes that require thermal stability, such as in pharmaceutical intermediates or specialty chemicals. Additionally, its solubility in organic solvents like dichloromethane and ethyl acetate facilitates its handling in laboratory settings.

In terms of applications, 1-Chloro-3-(3,5-difluorophenyl)propan-2-one has been investigated for its potential in drug discovery. Its structure resembles certain pharmacophores found in bioactive compounds, leading researchers to explore its role as a building block for novel therapeutic agents. Recent findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

Moreover, 1-Chloro-3-(3,5-difluorophenyl)propan-2-one has been utilized in the synthesis of advanced materials, such as fluorinated polymers. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for incorporating fluorinated functionalities into polymer backbones. This application is particularly relevant in the development of high-performance materials for electronic devices and aerospace industries.

Environmental considerations are also an important aspect when evaluating compounds like 1-Chloro-3-(3,5-difluorophenyl)propan-2-one. Recent studies have focused on understanding its biodegradation pathways under aerobic conditions. Results indicate that this compound undergoes hydrolysis under specific pH conditions, leading to the formation of less hazardous byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 1-Chloro-3-(3,5-difluorophenyl)propan-2-one (CAS No. 1221343-06-1) is a versatile compound with significant potential across multiple domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and industrial applications.